Cas no 68123-49-9 (1,1'-[[[2-(3-chloro-2-hydroxypropoxy)phenyl]methylene]bis(4,1-phenyleneoxy)]bis[3-chloropropan-2-ol])

• Product Name: 1,1'-[[[2-(3-chloro-2-hydroxypropoxy)phenyl]methylene]bis(4,1-phenyleneoxy)]bis[3-chloropropan-2-ol]
• CAS No: 68123-49-9
• MF: C₂₈H₃₁Cl₃O₆
• MW: 569.901146173477
• CID: 968898
• PubChem ID: 109139
• Update Time: 2025-04-19

1,1'-[[[2-(3-chloro-2-hydroxypropoxy)phenyl]methylene]bis(4,1-phenyleneoxy)]bis[3-chloropropan-2-ol] Chemical and Physical Properties

Names and Identifiers

• 1,1'-[[[2-(3-chloro-2-hydroxypropoxy)phenyl]methylene]bis(4,1-phenyleneoxy)]bis[3-chloropropan-2-ol]
• (2,4',4''-Tris(3-chloro-2-hydroxypropoxy)triphenyl)methane
• 1-(2-{bis[4-(3-chloro-2-hydroxypropoxy)phenyl]methyl}phenoxy)-3-chloropropan-2-ol
• 1,1'-(((2-(3-Chloro-2-hydroxypropoxy)phenyl)methylene)bis(4,1-phenyleneoxy))bis(3-chloropropan-2-ol)
• 2-Propanol, 1,1'-(((2-(3-chloro-2-hydroxypropoxy)phenyl)methylene)bis(4,1-phenyleneoxy))bis(3-chloro-
• NS00059786
• 68123-49-9
• EINECS 268-566-3
• DTXSID50887166
• 2-Propanol, 1,1'-[[[2-(3-chloro-2-hydroxypropoxy)phenyl]methylene]bis(4,1-phenyleneoxy)]bis[3-chloro-
• SNPZTKHTBSJNJI-UHFFFAOYSA-N

• Inchi： 1S/C28H31Cl3O6/c29-13-21(32)16-35-24-9-5-19(6-10-24)28(20-7-11-25(12-8-20)36-17-22(33)14-30)26-3-1-2-4-27(26)37-18-23(34)15-31/h1-12,21-23,28,32-34H,13-18H2
• InChI Key： SNPZTKHTBSJNJI-UHFFFAOYSA-N
• SMILES： ClCC(COC1C=CC=CC=1C(C1C=CC(=CC=1)OCC(CCl)O)C1C=CC(=CC=1)OCC(CCl)O)O

Computed Properties

• Exact Mass: 568.11883
• Monoisotopic Mass: 568.118622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 37
• Rotatable Bond Count: 15
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 88.4Ų

Experimental Properties

• PSA: 88.38